Cas no 2228695-61-0 (methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate)

• Product Name: methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate
• CAS No: 2228695-61-0
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6330552
• PubChem ID: 165780387
• Update Time: 2025-06-28

methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate
• 2228695-61-0
• EN300-1750252

• Inchi： 1S/C11H14O4/c1-8-10(11(13)14-2)7-9(15-8)5-3-4-6-12/h6-7H,3-5H2,1-2H3
• InChI Key： JMLXPJZKQQTOGU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CCCC=O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Additional information on methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate

Exploring Methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate (CAS No. 2228695-61-0): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical intermediates, methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate (CAS No. 2228695-61-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its furan ring and ester functionality, serves as a critical building block in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, flavor and fragrance formulation, and material science. The growing interest in sustainable and bio-based chemicals further amplifies its relevance, aligning with global trends toward green chemistry.

The molecular structure of methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate combines a furan core with a ketone and ester group, offering reactive sites for further derivatization. This makes it a valuable intermediate for synthesizing complex molecules, particularly in the development of heterocyclic compounds. Its CAS number 2228695-61-0 is frequently searched in chemical databases, reflecting its importance in academic and industrial research. Recent studies highlight its role in creating bioactive molecules with potential applications in medicinal chemistry, such as antimicrobial or anti-inflammatory agents.

One of the key trends driving interest in this compound is the shift toward sustainable and eco-friendly chemical processes. As industries seek alternatives to petroleum-derived intermediates, furan-based derivatives like methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate are gaining traction. Their potential as renewable feedstocks aligns with the principles of circular economy and green synthesis. Online searches for "biodegradable furan derivatives" or "sustainable ester compounds" often lead to discussions about this molecule, underscoring its relevance in modern chemistry.

From a synthetic perspective, the compound's reactivity allows for diverse transformations, including reduction, oxidation, and cross-coupling reactions. This flexibility makes it a favorite among chemists working on structure-activity relationship (SAR) studies or high-throughput screening. Its ester group, in particular, can be hydrolyzed or transesterified, enabling the creation of novel derivatives with tailored properties. Such features are frequently explored in patent literature and research papers, making CAS 2228695-61-0 a hotspot for innovation.

In the flavor and fragrance industry, methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate is valued for its potential to contribute to unique organoleptic profiles. Furan derivatives are known for their aromatic qualities, and this compound's ketone functionality adds complexity to its sensory characteristics. Searches for "furan-based flavors" or "ester fragrance compounds" often highlight its utility in creating natural-like aromas, catering to the demand for clean-label ingredients in food and cosmetics.

Looking ahead, the compound's applications in material science are also being explored. Its ability to polymerize or act as a monomer in functional materials opens doors to innovations in biodegradable plastics or coatings. As the world prioritizes sustainability, the demand for such versatile intermediates is expected to rise, positioning methyl 2-methyl-5-(4-oxobutyl)furan-3-carboxylate as a key player in future chemical advancements.